Cas no 1798459-08-1 (2-bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide)

• Product Name: 2-bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide
• CAS No: 1798459-08-1
• MF: C₁₇H₁₄BrNO₃S
• MW: 392.266962528229
• CID: 5375156
• Update Time: 2025-05-20

2-bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]benzamide
• 2-bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide

• Inchi： 1S/C17H14BrNO3S/c18-13-5-2-1-4-12(13)17(21)19-10-11-7-8-15(23-11)16(20)14-6-3-9-22-14/h1-9,16,20H,10H2,(H,19,21)
• InChI Key： CNLMKOJBGPISTM-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)O)=CC=1)(=O)C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide

2-Bromo-N-({5-[(Furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide (CAS No. 1798459-08-1): An Overview

2-Bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide (CAS No. 1798459-08-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide is composed of a benzamide core, a bromine substituent, and a thiophene ring linked to a furan moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 2-bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide in modulating specific protein-protein interactions and enzyme activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory responses. This finding suggests its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide has also shown promise in cancer research. A recent publication in Cancer Research reported that this compound can selectively target and inhibit the growth of certain cancer cell lines, particularly those overexpressing specific receptors. The mechanism of action involves disrupting signaling pathways that are crucial for tumor survival and proliferation.

The pharmacokinetic profile of 2-bromo-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. The compound's high solubility and stability contribute to its potential for oral administration.

Toxicity assessments have also been conducted to evaluate the safety profile of 2-bromo-N-{5-[((furan)-2-yloxy)methyl]thiophen}-N-methylbenzamide. In vitro and in vivo studies have demonstrated that it has low cytotoxicity at therapeutic concentrations, indicating a favorable safety margin. However, further long-term toxicity studies are necessary to ensure its safety for clinical use.

The synthesis of 2-bromo-N-{5-[((furan)-2-yloxy)methyl]thiophen}-N-methylbenzamide involves several steps, including the formation of the thiophene-furan scaffold and the subsequent attachment of the bromobenzamide moiety. Various synthetic routes have been explored to optimize yield and purity, with some methods achieving high efficiency and scalability for large-scale production.

In conclusion, 2-bromo-N-{5-[((furan)-2-yloxy)methyl]thiophen}-N-methylbenzamide (CAS No. 1798459-08-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more data becomes available, this compound may play a significant role in advancing treatments for various diseases.